4-Iodo-6-(trifluoromethoxy)picolinonitrile

• Molecular Formula: C7H2F3IN2O
• Molecular Weight: 314.00 g/mol
• IUPAC Name: 4-iodo-6-(trifluoromethoxy)pyridine-2-carbonitrile
• InChI: InChI=1S/C7H2F3IN2O/c8-7(9,10)14-6-2-4(11)1-5(3-12)13-6/h1-2H
• InChI Key: USLDGKGNSXDYDY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(N=C1C#N)OC(F)(F)F)I

Description

4-Iodo-6-(trifluoromethoxy)picolinonitrile is a chemical compound with the molecular formula C7H2F3IN2O and a molecular weight of 314.00 g/mol It is characterized by the presence of an iodine atom, a trifluoromethoxy group, and a nitrile group attached to a picoline ring

Preparation Methods

The synthesis of 4-Iodo-6-(trifluoromethoxy)picolinonitrile can be achieved through several synthetic routes. One common method involves the use of Suzuki–Miyaura coupling, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This method typically employs boron reagents and palladium catalysts under mild and functional group-tolerant reaction conditions. The reaction conditions and reagents used in this process can vary, but the general approach involves the coupling of an aryl halide with an organoboron compound.

Chemical Reactions Analysis

4-Iodo-6-(trifluoromethoxy)picolinonitrile undergoes various types of chemical reactions, including substitution reactions. The presence of the iodine atom makes it a suitable candidate for nucleophilic substitution reactions, where